Cas no 1807290-23-8 (Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate
• CAS No: 1807290-23-8
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4943398
• Update Time: 2025-06-25

Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate

• Inchi： 1S/C11H10FNO3/c1-2-16-10(15)5-8-9(14)4-3-7(6-13)11(8)12/h3-4,14H,2,5H2,1H3
• InChI Key： ZJHFYNZASWOYDX-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate

Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-23-8): A Comprehensive Overview

Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-23-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications. Its molecular structure, featuring a cyano group, a fluoro substituent, and a hydroxyl group on a phenylacetic acid backbone, contributes to its distinct reactivity and potential biological activity.

The Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate molecule exhibits a high degree of functional diversity, making it a valuable scaffold for medicinal chemists. The presence of the cyano group at the third position enhances its ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions. Additionally, the fluoro substituent at the second position introduces electronic and steric effects that can modulate the compound's interactions with biological targets. The hydroxyl group at the sixth position further increases its potential for hydrogen bonding, which is crucial for binding to biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro and cyano groups. These functional moieties are known to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-23-8) is no exception and has been studied for its potential role in various therapeutic areas.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have demonstrated that derivatives of phenylacetic acid can exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of functional groups in Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate may enhance its ability to interact with enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells.

Furthermore, this compound has shown potential in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The hydroxyl group in Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate may facilitate its interaction with inflammatory mediators, potentially leading to the development of novel anti-inflammatory agents.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. The fluoro substituent in Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate may contribute to its stability in biological systems, thereby increasing its therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has also been explored for its agrochemical potential. Certain derivatives of phenylacetic acid have shown herbicidal and fungicidal properties, making them useful in crop protection strategies. The structural features of Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate may make it a suitable candidate for developing environmentally friendly agrochemicals.

The synthesis of Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-23-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and cyano groups efficiently. The use of green chemistry principles has also been considered to minimize waste and improve sustainability in the synthesis process.

Ongoing research continues to uncover new applications for this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately into therapeutic agents that can benefit patients worldwide.

In conclusion, Ethyl 3-cyano-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807290-23-8) is a versatile organic compound with significant potential in pharmaceuticals, agrochemicals, and other industries. Its unique structural features make it an attractive scaffold for drug discovery, while its functional diversity opens up numerous possibilities for further research and development.